Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+)

• CAS No.: 26671-45-4
• Molecular Formula: C45H30FeN3NaO12
• Molecular Weight: 883.6 g/mol
• IUPAC Name: sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+)
• InChI: InChI=1S/3C15H11NO4.Fe.Na/c3*1-2-10-3-6-12(7-4-10)20-15(18)11-5-8-14(17)13(9-11)16-19;;/h3*2-9,17H,1H2;;/q;;;+2;+1/p-3
• InChI Key: OVMCOCUPINBXRQ-UHFFFAOYSA-K
• SMILES: C=CC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2)[O-])N=O.C=CC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2)[O-])N=O.C=CC1=CC=C(C=C1)OC(=O)C2=CC(=C(C=C2)[O-])N=O.[Na+].[Fe+2]
• Synonyms: ferroverdin; ferroverdin A; tris(p-vinylphenyl-4-hydroxy-3-nitrosobenzoato-N(3),O(4))ferrate(II)

Description

Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+) is a complex compound with a unique structure that includes sodium, iron, and organic moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+) typically involves the reaction of iron(2+) salts with sodium 4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate under controlled conditions. The reaction is carried out in an aqueous medium, and the pH is carefully monitored to ensure the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include additional purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states of iron and other by-products.

Reduction: Reduction reactions can convert the nitroso group to an amine group.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium dichromate, reducing agents like sodium borohydride, and various acids and bases to facilitate substitution reactions. The reactions are typically carried out under controlled temperatures and pH conditions to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield iron(3+) complexes, while reduction may produce amine derivatives.

Scientific Research Applications

Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+) has several scientific research applications:

Chemistry: Used as a catalyst in various organic reactions.

Biology: Investigated for its potential role in biological systems and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating certain diseases.

Industry: Utilized in the production of specialized materials and as a component in certain industrial processes.

Mechanism of Action

The mechanism of action of sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+) involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The pathways involved may include redox reactions and coordination chemistry with metal ions .

Comparison with Similar Compounds

Similar Compounds

• Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(3+)
• Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;copper(2+)
• Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;nickel(2+)

Uniqueness

Sodium;4-(4-ethenylphenoxy)carbonyl-2-nitrosophenolate;iron(2+) is unique due to its specific combination of sodium, iron, and organic components, which confer distinct chemical and physical properties.